Cas no 898794-54-2 (1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
• CAS No: 898794-54-2
• MF: C₁₇H₁₆F₂O
• MW: 274.305151939392
• CID: 1947708
• PubChem ID: 24726314
• Update Time: 2025-08-05

1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
• 2',4'-difluoro-3-(2,4-dimethylphenyl)propiophenone
• CTK5G7055
• AG-H-67377
• 898794-54-2
• DTXSID60644707
• 1-(2,4-Difluorophenyl)-3-(2,4-dimethylphenyl)-1-propanone
• AKOS016021704
• MFCD03843703

• MDL： MFCD03843703
• Inchi： 1S/C17H16F2O/c1-11-3-4-13(12(2)9-11)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： IMKGMFPKXFYWFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCC1C=CC(C)=CC=1C)=O)F

Computed Properties

• Exact Mass: 274.11700
• Monoisotopic Mass: 274.11692145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.39710

Additional information on 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one

Recent Advances in the Study of 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS: 898794-54-2)

The compound 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS: 898794-54-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This approach not only improved the scalability of the synthesis but also reduced the formation of by-products, making it more suitable for industrial applications.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated, with results indicating favorable properties for oral administration.

Another significant finding comes from a recent preclinical study, which explored the compound's potential in treating neurodegenerative diseases. The research, conducted on animal models, demonstrated that 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one could cross the blood-brain barrier and exhibit neuroprotective effects. These findings open new avenues for the development of therapies targeting conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as long-term toxicity, potential drug-drug interactions, and formulation stability need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one and highlights its relevance in modern drug discovery.

In conclusion, the latest research on 1-(2,4-difluorophenyl)-3-(2,4-dimethylphenyl)propan-1-one (CAS: 898794-54-2) provides a solid foundation for further exploration. Its diverse pharmacological activities and favorable pharmacokinetic properties make it a compelling candidate for drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical application.